Cas no 2361798-87-8 ((1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid)

(1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid is a bicyclic amino acid derivative characterized by its rigid, constrained structure, which imparts unique conformational properties. The stereospecific arrangement of functional groups—amine and carboxylic acid—on the bicyclo[4.2.0]octane scaffold enhances its utility in peptide design and medicinal chemistry. This compound is particularly valuable for introducing structural rigidity into peptides, improving binding affinity, and modulating metabolic stability. Its bicyclic framework also offers potential as a chiral building block for asymmetric synthesis. The defined stereochemistry ensures reproducibility in applications such as enzyme inhibition studies or the development of bioactive compounds. High purity and precise stereocontrol are critical for its effective use in research and pharmaceutical development.
(1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid structure
2361798-87-8 structure
Product Name:(1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid
CAS No:2361798-87-8
MF:C9H15NO2
MW:169.220902681351
CID:5356529
Update Time:2025-05-21

(1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid
    • Z3800861457
    • rac-(1R,6S,7S,8S)-8-aminobicyclo[4.2.0]octane-7-carboxylic acid
    • Inchi: 1S/C9H15NO2/c10-8-6-4-2-1-3-5(6)7(8)9(11)12/h5-8H,1-4,10H2,(H,11,12)/t5-,6+,7-,8-/m0/s1
    • InChI Key: CVEGBBSJQUAHNB-YWIQKCBGSA-N
    • SMILES: OC([C@@H]1[C@H]([C@@H]2CCCC[C@@H]21)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 205
  • XLogP3: -0.8
  • Topological Polar Surface Area: 63.3

(1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7436877-0.05g
rac-(1R,6S,7S,8S)-8-aminobicyclo[4.2.0]octane-7-carboxylic acid
2361798-87-8 95.0%
0.05g
$315.0 2025-03-11
Enamine
EN300-7436877-0.1g
rac-(1R,6S,7S,8S)-8-aminobicyclo[4.2.0]octane-7-carboxylic acid
2361798-87-8 95.0%
0.1g
$470.0 2025-03-11
Enamine
EN300-7436877-0.25g
rac-(1R,6S,7S,8S)-8-aminobicyclo[4.2.0]octane-7-carboxylic acid
2361798-87-8 95.0%
0.25g
$672.0 2025-03-11
Enamine
EN300-7436877-0.5g
rac-(1R,6S,7S,8S)-8-aminobicyclo[4.2.0]octane-7-carboxylic acid
2361798-87-8 95.0%
0.5g
$1058.0 2025-03-11
Enamine
EN300-7436877-1.0g
rac-(1R,6S,7S,8S)-8-aminobicyclo[4.2.0]octane-7-carboxylic acid
2361798-87-8 95.0%
1.0g
$1357.0 2025-03-11
Enamine
EN300-7436877-2.5g
rac-(1R,6S,7S,8S)-8-aminobicyclo[4.2.0]octane-7-carboxylic acid
2361798-87-8 95.0%
2.5g
$2660.0 2025-03-11
Enamine
EN300-7436877-5.0g
rac-(1R,6S,7S,8S)-8-aminobicyclo[4.2.0]octane-7-carboxylic acid
2361798-87-8 95.0%
5.0g
$3935.0 2025-03-11
Enamine
EN300-7436877-10.0g
rac-(1R,6S,7S,8S)-8-aminobicyclo[4.2.0]octane-7-carboxylic acid
2361798-87-8 95.0%
10.0g
$5837.0 2025-03-11
Aaron
AR028UXN-50mg
rac-(1R,6S,7S,8S)-8-aminobicyclo[4.2.0]octane-7-carboxylicacid
2361798-87-8 95%
50mg
$459.00 2025-02-17
Aaron
AR028UXN-100mg
rac-(1R,6S,7S,8S)-8-aminobicyclo[4.2.0]octane-7-carboxylicacid
2361798-87-8 95%
100mg
$672.00 2025-02-17

Additional information on (1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid

Exploring (1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic Acid: A Versatile Bicyclic Compound with Promising Applications

The (1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid (CAS No. 2361798-87-8) is a structurally unique bicyclic compound that has garnered significant attention in the fields of medicinal chemistry, organic synthesis, and pharmaceutical research. This compound, characterized by its bicyclo[4.2.0]octane scaffold, features an amino group and a carboxylic acid functionality, making it a valuable building block for drug discovery and development.

One of the most intriguing aspects of (1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid is its stereochemistry. The specific configuration (1R,6S,7S,8S) plays a crucial role in its biological activity and interaction with target proteins. Researchers are increasingly exploring its potential as a chiral synthon for the synthesis of complex molecules, particularly in the development of peptide mimetics and enzyme inhibitors.

The bicyclo[4.2.0]octane core structure of this compound offers remarkable rigidity, which is highly desirable in drug design. This rigidity can enhance binding affinity and selectivity towards biological targets, a feature that is currently a hot topic in structure-based drug design. Many pharmaceutical companies are investigating similar constrained systems to improve the pharmacokinetic properties of drug candidates.

In recent years, there has been growing interest in amino acid derivatives with unusual ring systems, and (1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid fits perfectly into this category. Its potential applications span across multiple therapeutic areas, including central nervous system disorders, metabolic diseases, and infectious diseases. The compound's ability to mimic natural amino acids while offering enhanced stability makes it particularly valuable in peptide engineering.

The synthesis of (1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid presents interesting challenges for organic chemists. Current research focuses on developing efficient asymmetric synthetic routes to access this compound in high enantiomeric purity. These synthetic methodologies are often discussed in the context of green chemistry and atom economy, which are trending topics in modern synthetic organic chemistry.

From a commercial perspective, the demand for specialized amino acid derivatives like (1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking reliable suppliers of this compound, often searching for terms like "high purity bicyclic amino acid" or "custom synthesis of constrained amino acids". The market for such building blocks is expected to grow significantly in the coming years.

Analytical characterization of (1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These analytical methods ensure the compound meets the stringent quality requirements for pharmaceutical applications. Recent advancements in analytical technology have made it easier to verify the stereochemical purity of such complex molecules.

The stability profile of (1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid is another area of active investigation. Researchers are particularly interested in understanding its behavior under various pH conditions and temperatures, as this information is crucial for formulation development. These studies often appear in discussions about drug formulation strategies and prodrug design.

In the context of intellectual property, several patents have emerged covering derivatives and applications of bicyclo[4.2.0]octane-based amino acids. This reflects the growing commercial interest in this structural class. Companies are actively exploring its potential in creating novel bioactive compounds with improved therapeutic profiles.

Looking forward, (1R,6S,7S,8S)-8-Aminobicyclo[4.2.0]octane-7-carboxylic acid represents an exciting area of research at the intersection of medicinal chemistry and organic synthesis. Its unique structural features continue to inspire new applications in drug discovery, particularly in the design of conformationally constrained peptides and targeted therapeutics. As research progresses, we can expect to see more innovative uses of this versatile compound emerge in the scientific literature.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD